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Compound of Interest

Compound Name: CHMFL-ABL-053

Cat. No.: B15612950

Application Notes and Protocols for CHMFL-
ABL-053

For Researchers, Scientists, and Drug Development Professionals

Introduction

CHMFL-ABL-053 is a potent and selective small molecule inhibitor of BCR-ABL, SRC, and p38
kinases. It has demonstrated significant anti-proliferative activity in various chronic myeloid
leukemia (CML) cell lines, making it a valuable tool for cancer research and drug development.
[1] These application notes provide a detailed protocol for the preparation of CHMFL-ABL-053
stock solutions for use in cell culture experiments.

Physicochemical and Biological Properties

A summary of the key properties of CHMFL-ABL-053 is presented in the table below. This
information is essential for accurate stock solution preparation and experimental design.
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Property

Value

Reference

Full Chemical Name

2-((3-Amino-4-
methylphenyl)amino)-N-(2-
methyl-5-(3-
(trifluoromethyl)benzamido)phe
nyl)-4-
(methylamino)pyrimidine-5-

carboxamide

[1]

CAS Number 1808287-83-3 [2][3][4]
Molecular Formula C28H26F3N702 [2]
Molecular Weight 549.56 g/mol [2][3]

Primary Targets

BCR-ABL, SRC, p38

IC50 (ABL1) 70 nM [1]
IC50 (SRC) 90 nM
IC50 (p38) 62 nM
GI50 (K562 cells) 14 nM [1]
GI50 (KU812 cells) 25 nM [1]
GI50 (MEG-01 cells) 16 nM [1]

Recommended Solvent

Dimethyl sulfoxide (DMSO)

General Practice

Storage (Powder)

-20°C

General Practice

-20°C or -80°C

Storage (Stock Solution)

General Practice

Experimental Protocols

Materials
e CHMFL-ABL-053 powder

o Anhydrous/sterile dimethyl sulfoxide (DMSO)
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Sterile microcentrifuge tubes (1.5 mL)

Sterile, nuclease-free pipette tips

Calibrated precision balance

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of a 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution of CHMFL-ABL-053 in
DMSO. This concentration is a common starting point for subsequent dilutions to working
concentrations for cell-based assays.

Calculation:

To prepare a 10 mM stock solution, the required mass of CHMFL-ABL-053 can be calculated
using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000
For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM x 1 mL x 549.56 g/mol / 1000 = 5.4956 mg

Procedure:

o Safety First: Don appropriate PPE before handling the compound and solvent.

» Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.
Carefully weigh out approximately 5.50 mg of CHMFL-ABL-053 powder into the tube.

e Solubilization: Add 1 mL of sterile DMSO to the microcentrifuge tube containing the CHMFL-
ABL-053 powder.

o Dissolution: Cap the tube tightly and vortex for 1-2 minutes until the powder is completely
dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually
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inspect the solution to ensure no particulates are present.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile microcentrifuge
tubes.

e Labeling: Clearly label each aliquot with the compound name (CHMFL-ABL-053),
concentration (10 mM), solvent (DMSO), and the date of preparation.

o Storage: Store the aliquots at -20°C or -80°C, protected from light.

Preparation of Working Solutions for Cell Culture

The final concentration of CHMFL-ABL-053 in your cell culture experiment will depend on the
specific cell line and assay. The GI50 values in the table above can serve as a starting point for
determining the appropriate concentration range.

Important Consideration: The final concentration of DMSO in the cell culture medium should be
kept as low as possible, typically below 0.1%, as higher concentrations can be toxic to cells.
Always include a vehicle control (media with the same final concentration of DMSO) in your
experiments.

Procedure:

e Thaw Stock Solution: Thaw a single aliquot of the 10 mM CHMFL-ABL-053 stock solution at
room temperature.

» Serial Dilution (if necessary): It is recommended to perform initial serial dilutions of the
concentrated stock solution in DMSO before the final dilution into the aqueous cell culture
medium to prevent precipitation of the compound.

 Final Dilution: Directly add the appropriate volume of the CHMFL-ABL-053 stock or diluted
solution to the pre-warmed cell culture medium to achieve the desired final concentration.
Mix well by gentle pipetting or swirling.

Example Dilution for a 1 uM Final Concentration:
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To prepare 1 mL of cell culture medium with a final CHMFL-ABL-053 concentration of 1 uM
from a 10 mM stock solution:

e (10,000 pM) x V1 = (1 uM) x (1000 pL)
e V1=0.1pL

This small volume can be difficult to pipette accurately. Therefore, a serial dilution is
recommended. For instance, first dilute the 10 mM stock 1:100 in DMSO to make a 100 uM
intermediate solution. Then, add 10 pL of the 100 uM solution to 990 pL of cell culture medium
to get a final concentration of 1 uM. The final DMSO concentration in this case would be 1%. To
achieve a lower DMSO concentration, further serial dilutions in DMSO would be required
before the final addition to the medium.

Visualizations
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Caption: Experimental workflow for preparing CHMFL-ABL-053 solutions.
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Caption: Simplified signaling pathway inhibited by CHMFL-ABL-053.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [How to prepare CHMFL-ABL-053 stock solution for cell
culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15612950#how-to-prepare-chmfl-abl-053-stock-
solution-for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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